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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065 Get Quote

This guide provides essential safety and logistical information for the proper disposal of diethyl
iminodiacetate (CAS No. 6290-05-7), ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are designed for

researchers, scientists, and professionals in drug development.

Immediate Safety and Hazard Information
Diethyl iminodiacetate is classified as a hazardous chemical.[1] Understanding its primary

hazards is critical before handling or disposal.

Hazard Identification:

Signal Word: Warning[1][2][3]

Primary Hazards:

Causes skin irritation.[2][4][5]

Causes serious eye irritation.[2][4][5]

May cause respiratory irritation.[2][5]

Immediate first aid measures should be taken in case of exposure:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[1][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation occurs.[4][6]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Immediate medical attention is required.

[1][4]

Ingestion: Clean mouth with water and get medical attention.[1][6]

Personal Protective Equipment (PPE)
All personnel handling diethyl iminodiacetate must use appropriate personal protective

equipment.

PPE Category Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

glasses compliant with OSHA's

29 CFR 1910.133 or European

Standard EN166.[1]

[1][2][3][4]

Hand Protection
Protective gloves, such as

nitrile rubber.[2]
[2][3][4]

Skin/Body Protection

Appropriate protective clothing

and gloves to prevent skin

exposure.[2][4]

[2][4]

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. For emergencies or

large-scale use, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is necessary.[2]

[2]
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Procedural Guidance: Handling, Storage, and
Disposal
Proper handling and storage are paramount to prevent accidental releases and ensure safety.

Step 1: Safe Handling and Storage

Ventilation: Always handle diethyl iminodiacetate in a well-ventilated area or under a

chemical fume hood.[1][4]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe mists or vapors.

[1][4]

Hygiene: Wash hands and face thoroughly after handling.[4]

Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place.[4] Store

away from incompatible materials such as strong oxidizing agents.[1][2] Ensure that

eyewash stations and safety showers are located close to the workstation.[1]

Step 2: Managing Spills and Accidental Releases

Ensure Safety: Immediately ensure adequate ventilation and wear the appropriate PPE as

listed in the table above.[1][4]

Containment: Prevent the spill from entering drains or waterways.[4]

Absorption: Soak up the spill using an inert absorbent material such as sand, silica gel, acid

binder, universal binder, or sawdust.[1][2][6]

Collection: Collect the absorbed material and place it into a suitable, closed, and properly

labeled container for disposal.[1][2][6]

Step 3: Proper Disposal Protocol Disposal of diethyl iminodiacetate and its contaminated

materials must be treated as hazardous waste.

Do Not Pour Down the Drain: Under no circumstances should this chemical be emptied into

drains.[1]
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Waste Classification: Chemical waste generators are responsible for consulting local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification of the waste.

Containerize Waste: Place unused diethyl iminodiacetate and any contaminated materials

(e.g., absorbent materials from a spill) into a clearly labeled, sealed, and non-leaking

container.[7]

Engage a Licensed Professional: The disposal must be entrusted to a licensed and approved

waste disposal company.[4] Follow their specific guidelines for packaging, labeling, and

pickup.

Quantitative Data: Physical and Chemical Properties
The following table summarizes key quantitative data for diethyl iminodiacetate.

Property Value Source(s)

Boiling Point 208 - 248 °C (406.4 - 478.4 °F) [2][3]

Flash Point
104 - 113 °C (219.2 - 235.4 °F)

(closed cup)
[2][3]

Density 1.056 g/mL at 25 °C [3]

Melting Point 0 °C (32 °F) [2]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

diethyl iminodiacetate.
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Local & National Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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